Cas no 867340-08-7 ((4-trifluoromethoxyphenoxy)-acetic acid tert-butyl ester)

• Product Name: (4-trifluoromethoxyphenoxy)-acetic acid tert-butyl ester
• CAS No: 867340-08-7
• MF: C₁₃H₁₅F₃O₄
• MW: 292.251014947891
• CID: 2137744
• PubChem ID: 57787045
• Update Time: 2025-04-21

(4-trifluoromethoxyphenoxy)-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-trifluoromethoxyphenoxy)-acetic acid tert-butyl ester
• DB-362179
• SCHEMBL2173764
• 867340-08-7
• (4-Trifluoromethoxy-phenoxy)-acetic acid tert-butyl ester

• Inchi： 1S/C13H15F3O4/c1-12(2,3)20-11(17)8-18-9-4-6-10(7-5-9)19-13(14,15)16/h4-7H,8H2,1-3H3
• InChI Key： ZTEWASHZKTWKKS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OCC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 292.09224344Da
• Monoisotopic Mass: 292.09224344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.8Ų